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Compound of Interest

Compound Name: Cupreine

Cat. No.: B190981

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is a cornerstone of productive and responsible research. This guide provides
essential, immediate safety and logistical information for the handling of Cupreine, a Cinchona
organocatalyst. Adherence to these protocols is critical for minimizing risk and ensuring a safe
laboratory environment.

Hazard Identification and Safety Data

Cupreine presents several hazards that necessitate careful handling. It is harmful if swallowed
and may cause an allergic skin reaction.[1][2] The following table summarizes key quantitative
data for Cupreine.
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Property Value Reference
CAS Number 524-63-0 [3114]
Molecular Formula C19H22N202 [2]

Molecular Weight

310.395 g/mol

[2]14]

Melting Point

177-182 °C

[3]

GHS Hazard Statements

H302: Harmful if
swallowedH317: May cause an

allergic skin reaction

[1](2]

Signal Word Warning [1]
Beige to pale yellow, light
Appearance J paiey I [3]
yellow powder
Soluble in methanol. Sparingly
Solubility soluble in water, diethyl ether,

chloroform, and petrol ether.[3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling Cupreine. The following PPE should be worn at all times in the laboratory.
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Protection Type Specification Rationale

) Chemical goggles or safety Protects against splashes and
Eye Protection . .
glasses (EN 166).[1] airborne particles.

Wear suitable gloves (EN 374),
Hand Protection such as Latex, Nitrile rubber, or
Butyl rubber.[1]

Prevents skin contact and

potential allergic reactions.

Wear suitable protective

] clothing (EN 344).[1] A Protects clothing and skin from
Body Protection ) o
standard laboratory coat is contamination.
recommended.
In case of insufficient Recommended when working
Respiratory Protection ventilation, wear suitable with powders or creating
respiratory equipment.[1] aerosols to prevent inhalation.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental
protection.

Handling and Storage:

e Provide local exhaust or general room ventilation to minimize dust formation.[1]
» Avoid contact with skin and eyes.[1]

o Keep the container tightly closed when not in use.[1]

» Store in the original container in a dry and cool place, protected from direct sunlight and
moisture.[1]

» Do not eat, drink, or smoke when using this product.[1]

o Wash hands and other exposed areas with mild soap and water before breaks and at the
end of the workday.[1]
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Spill Cleanup Procedure:

e For Non-Emergency Personnel: Only qualified personnel equipped with suitable protective
equipment should intervene.[1]

» Containment: Take up the material mechanically (sweeping, shoveling) and collect it in a
suitable container for disposal, minimizing dust generation.[1]

e Environmental Precautions: Prevent entry into sewers and public waters.[1]
Disposal Plan:

e This material and its container must be disposed of as hazardous waste.[1]
e Do not dispose of with domestic waste.[1]

o Empty the packaging completely before disposal.[1]

e The assignment of a waste code number should be done in accordance with local
regulations and by the waste producer.[1]

Emergency Procedures

In the event of an emergency, follow these first-aid measures and seek medical attention if you
feel unwell.[1]
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Exposure Route First-Aid Measures

) Remove the victim to fresh air and keep them at
Inhalation . . :
rest in a position comfortable for breathing.[1]

Take off immediately all contaminated clothing
i and wash it before reuse.[1] Wash with plenty of
Skin Contact o
soap and water. If skin irritation or rash occurs,

get medical advice/attention.[1]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Rinse mouth.[1] Drink plenty of water as a
Ingestion precaution. Call a POISON CENTER or doctor if

you feel unwell.[1]

Firefighting Measures:

o Suitable Extinguishing Media: Water spray, foam, carbon dioxide, and dry extinguishing
powder.[1]

» Unsuitable Extinguishing Media: Do not use a heavy water stream.[1]

e Hazardous Decomposition Products: In case of fire, carbon oxides (CO, CO2) and nitrogen
oxides may be released.[1]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Cupreine, from
receipt to disposal.
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Receiving and Storage Emergency Procedures

Receive Cupreine Spill Occurs Exposure Occurs
Store in a Cool, Dry, . . - . .
Light-Resistant Container Contain and Clean Up Spill Administer First Aid

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh in Ventilated Area

Waste and Disposal

Collect Solid Waste

(Contaminated PPE, etc.) ClEa e s

Dispose as Hazardous Waste
(Follow Local Regulations)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

